1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C11H13ClN4O3/c12-10-8(16(18)19)1-2-9(14-10)15-5-3-7(4-6-15)11(13)17/h1-2,7H,3-6H2,(H2,13,17)
• InChI Key: CFXGTGNKQUSJJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC(=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C11H13ClN4O3
• Molecular Weight: 284.70 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion. The specific synthesis process for “1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide” is not available in the retrieved sources.

Mechanism of Action

The mechanism of action of 1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide is not fully understood. However, it is known that this compound acts as an agonist, meaning that it binds to certain receptors in the body and activates them. This activation of receptors can lead to various biochemical and physiological effects, depending on the type of receptor that is activated.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to increase the production of certain hormones, such as cortisol, and to increase the activity of certain enzymes, such as cyclooxygenase. It has also been found to have an analgesic effect, to reduce inflammation, and to increase the production of certain neurotransmitters, such as serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide for laboratory experiments is that it can be synthesized relatively easily and quickly. This makes it an ideal compound for use in short-term experiments. However, there are also some limitations to using this compound for laboratory experiments. For example, this compound can be toxic in high doses, so experiments involving large amounts of this compound should be conducted with caution. Additionally, this compound can be difficult to obtain in large quantities, so experiments requiring large amounts of the compound may not be feasible.

Future Directions

The potential future directions for 1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide include further study of its mechanism of action, the development of new synthetic routes for the compound, and the exploration of its use in the treatment of various diseases and conditions. Additionally, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential applications in drug development and drug delivery. Finally, further research could be conducted into the advantages and limitations of using this compound for laboratory experiments.

Synthesis Methods

1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide can be synthesized through a two-step reaction. The first step involves the reaction of 6-chloro-5-nitropyridine-2-amine with ethyl chloroformate in the presence of a base, such as triethylamine. This results in the formation of the intermediate compound, 6-chloro-5-nitropyridin-2-yl piperidine-4-carboxylic acid ethyl ester. The second step involves the reaction of the intermediate compound with a base, such as sodium hydroxide, to form the desired product, this compound.

Scientific Research Applications

1-(6-Chloro-5-nitropyridin-2-yl)piperidine-4-carboxamide has a wide range of applications in scientific research. It has been used to study the mechanisms of action of various drugs, the biochemical and physiological effects of different compounds, and the advantages and limitations of laboratory experiments. This compound has also been found to be effective in the synthesis of various compounds, and it has been used to study the pharmacological effects of certain drugs.